2-Chloro-N-Cyclobutyl-9H-Purin-6-Amine

• CAS No.: 325168-08-9
• Molecular Formula: C9H10ClN5
• Molecular Weight: 223.66 g/mol
• IUPAC Name: 2-chloro-N-cyclobutyl-7H-purin-6-amine
• InChI: InChI=1S/C9H10ClN5/c10-9-14-7-6(11-4-12-7)8(15-9)13-5-2-1-3-5/h4-5H,1-3H2,(H2,11,12,13,14,15)
• InChI Key: UBSVRPHEJUOZBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC2=NC(=NC3=C2NC=N3)Cl

Description

2-Chloro-N-cyclobutyl-9H-purin-6-amine is a substituted purine derivative characterized by a cyclobutyl group at the N9 position, a chlorine atom at C2, and an amine group at C6 (Figure 1). This compound belongs to a class of molecules with broad biological relevance, particularly in medicinal chemistry, where purine scaffolds are leveraged for their ability to interact with enzymes and receptors . For instance, cyclopropylamine or ethylamine is typically reacted with 2,6-dichloropurine precursors under basic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-Cyclobutyl-9H-Purin-6-Amine typically involves the reaction of 2-chloro-6-aminopurine with cyclobutylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

Starting Materials: 2-chloro-6-aminopurine and cyclobutylamine.

Reaction Conditions: The reaction is typically carried out in a suitable solvent such as ethanol or methanol, under reflux conditions.

Purification: The product is purified using techniques such as recrystallization or chromatography to obtain pure 2-Chloro-N-Cyclobutyl-9H-Purin-6-Amine.

Industrial Production Methods

In an industrial setting, the production of 2-Chloro-N-Cyclobutyl-9H-Purin-6-Amine may involve large-scale synthesis using automated reactors. The reaction conditions are optimized to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) may be employed to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-Cyclobutyl-9H-Purin-6-Amine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom in the compound can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form corresponding oxo derivatives.

Reduction Reactions: Reduction of the compound can lead to the formation of amine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides. The reactions are typically carried out in polar solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

Substitution Reactions: Formation of N-substituted purine derivatives.

Oxidation Reactions: Formation of oxo-purine derivatives.

Reduction Reactions: Formation of amine derivatives.

Scientific Research Applications

2-Chloro-N-Cyclobutyl-9H-Purin-6-Amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex purine derivatives.

Biology: The compound is studied for its potential role in biological processes and as a probe for understanding purine metabolism.

Medicine: It is investigated for its potential therapeutic applications, including antiviral and anticancer activities.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Chloro-N-Cyclobutyl-9H-Purin-6-Amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors involved in purine metabolism, thereby modulating their activity. The exact pathways and molecular targets are still under investigation, but it is believed that the compound can inhibit certain enzymes, leading to therapeutic effects.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Variations and Structural Features

Key structural variations among analogues arise from substitutions at N9, C2, and C6 (Table 1). These modifications influence molecular conformation, solubility, and biological activity.

Table 1: Structural Comparison of 2-Chloro-N-Cyclobutyl-9H-Purin-6-Amine and Analogues

Compound Name	N9 Substituent	C2 Substituent	C6 Substituent	Molecular Formula	Molecular Weight	Key References
2-Chloro-N-cyclobutyl-9H-purin-6-amine	Cyclobutyl	Cl	NH-cyclobutyl	C₉H₁₁ClN₆	238.67 g/mol
2-Chloro-N-ethyl-9-isopropyl-9H-purin-6-amine	Isopropyl	Cl	NH-ethyl	C₁₀H₁₅ClN₆	254.71 g/mol
2-Chloro-9-(prop-2-yn-1-yl)-9H-purin-6-amine	Propargyl	Cl	NH₂	C₈H₆ClN₅	207.62 g/mol
6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine	Trityl	Cl	NH-(3-CF₃-benzyl)	C₃₂H₂₄ClF₃N₅	595.01 g/mol
2-Chloro-N-(4-methoxybenzyl)-9-isopropyl-9H-purin-6-amine	Isopropyl	Cl	NH-(4-MeO-benzyl)	C₁₆H₁₈ClN₅O	331.80 g/mol

Key Observations :

• Cyclobutyl and isopropyl groups balance steric effects and lipophilicity .
• C6 Substituents : Electrophilic groups (e.g., NH-cyclobutyl) improve hydrogen-bonding interactions with biological targets, while aromatic substitutions (e.g., 4-methoxybenzyl in ) enhance π-π stacking.

Physicochemical and Crystallographic Properties

• Crystal Packing : The isopropyl analogue () exhibits a dihedral angle of 85.77° between the purine ring and substituents, influencing crystal stability. In contrast, nitro-substituted analogues (e.g., ) show π-π stacking (centroid distance: 3.89 Å) and C–H···O hydrogen bonds.
• Solubility : Smaller substituents (e.g., ethyl, propargyl) improve aqueous solubility compared to bulky trityl or aromatic groups .